Cas no 856905-34-5 (1H-Pyrazole-4-carboxylic acid, 1-(4-cyanophenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(4-cyanophenyl)-3-(trifluoromethyl)-
• CAS No: 856905-34-5
• MF: C₁₂H₆F₃N₃O₂
• MW: 281.190152645111
• CID: 1840933
• Update Time: 2024-11-26

1H-Pyrazole-4-carboxylic acid, 1-(4-cyanophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(4-cyanophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C12H6F3N3O2/c13-12(14,15)10-9(11(19)20)6-18(17-10)8-3-1-7(5-16)2-4-8/h1-4,6H,(H,19,20)
• InChI Key： RYZSDPFPJRMPSR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C#N)C=C2)C=C(C(O)=O)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 438.9±45.0 °C(Predicted)
• pka: 2?+-.0.36(Predicted)